N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide

Specification

• CAS No.: 899959-85-4
• Molecular Formula: C22H22FN3O2
• Molecular Weight: 379.435
• IUPAC Name: N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• Standard InChI: InChI=1S/C22H22FN3O2/c1-2-28-19-11-9-18(10-12-19)24-22(27)26-15-14-25-13-3-4-20(25)21(26)16-5-7-17(23)8-6-16/h3-13,21H,2,14-15H2,1H3,(H,24,27)
• Standard InChI Key: IXNSZIVQFHFLEU-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)N2CCN3C=CC=C3C2C4=CC=C(C=C4)F

Introduction

N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide is a complex organic compound belonging to the class of heterocyclic compounds. It features a pyrrolo[1,2-a]pyrazine backbone, which is a fused ring system containing both nitrogen atoms, making it a heterocyclic compound. The presence of ethoxy and fluorophenyl substituents contributes to its unique chemical properties and potential biological activities.

Synthesis

The synthesis of N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide typically involves multiple steps, including the formation of the pyrrolo[1,2-a]pyrazine core and the introduction of the ethoxyphenyl and fluorophenyl groups. The specific synthesis pathway may vary depending on the availability of starting materials and the desired yield.

Chemical Reactions

Compounds with similar structures can undergo various chemical reactions, such as oxidation and reduction. For example, potassium permanganate can be used for oxidation, while lithium aluminum hydride can be used for reduction. These reactions can modify the compound's structure and potentially alter its biological activity.